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An In-depth Technical Guide to Sodium Carbonate and Its Synonyms: Soda Ash, Washing
Soda, and Soda Crystals

Introduction: Nomenclature and Identification

Sodium carbonate (NazCO:s) is a fundamental inorganic compound widely utilized across
various scientific and industrial sectors.[1] It is a sodium salt of carbonic acid and is known by
several common names, which typically refer to its different hydrated forms or levels of purity.
[1] For researchers, scientists, and professionals in drug development, understanding the
distinctions between these forms is critical for application accuracy, experimental
reproducibility, and compliance with regulatory standards.

e Soda Ash: This term almost always refers to the anhydrous form of sodium carbonate
(Na2CO0s).[2][3] It is the most concentrated form and is a primary raw material in many
industrial processes, including the manufacturing of glass, chemicals, and detergents.[2][4] It
is also the form typically used as a primary standard in analytical chemistry due to its high
purity and stability.[5]

e Washing Soda and Soda Crystals: These synonyms typically refer to sodium carbonate
decahydrate (Na2C0Os3-10H20).[2][6][7] This hydrated form contains ten molecules of water of
crystallization, making it a white, crystalline solid.[2][6] It is commonly used in cleaning
applications and as a water softener.[4][7] The presence of water in its structure makes it
less concentrated by weight compared to anhydrous soda ash.[2]
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Other hydrated forms include sodium carbonate monohydrate (Na2C0Os3-H20) and
heptahydrate (Na2COs-7H20), though the decahydrate is the most common hydrated form
encountered.[6]

Table 1: Nomenclature and Chemical Formulae

Ke
Common Chemical Molar Mass ( v o
Formula Characteristic
Name Name g/mol )
s
White,
odorless,
Anhydrous .
: hygroscopic
Soda Ash Sodium Na2COs 105.99
powder; most
Carbonate
concentrated
form.[8][9]
Sodium White, crystalline
Washing Soda Carbonate Na2C0s3-10H20 286.14 solid; effloresces
Decahydrate in air.[6]
Sodium Synonym for
Soda Crystals Carbonate Na2CO03-10H20 286.14 Washing Soda.
Decahydrate [7]

| Thermonatrite | Sodium Carbonate Monohydrate | Na2COs-H20 | 124.00 | Crystalline form,
also known as crystal carbonate.[6] |

Physicochemical Properties

The utility of sodium carbonate in laboratory and pharmaceutical settings is dictated by its
physical and chemical properties. It is a moderately strong base and is soluble in water,
yielding alkaline solutions.[6][10]

Table 2: Physical Properties of Sodium Carbonate
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Decahydrate (Washing

Property Anhydrous (Soda Ash)
Soda)
White, granular solid or White, transparent
Appearance . .
powder.[9] crystalline solid.[2]
Odor Odorless.[9] Odorless.[6]
] ] 851-856 °C (decomposes).[8]
Melting Point 34°C
[11]
Density 2.54 g/cm3.[11] 1.46 g/cm3

Solubility in Water

21.5g/100 mL at 20 °C

21.5 g/100 mL (as Na2COs3) at
20 °C

| Hygroscopicity | Hygroscopic (absorbs moisture from the air).[11] | Efflorescent (loses water of

crystallization in dry air).[6] |

Table 3: Chemical Properties and Specifications

Parameter

pH of Aqueous Solutions

Value / Specification

1% wiw: 11.37[11]5% wiw: 11.58[11]10%

wiw: 11.70[11]

Purity (Pharmaceutical Grade)

>99.5% (Ph.Eur., USP, BP).[12]

Common Impurities

Water (< 1.5%), Sodium Chloride (< 0.5%),
Sulfate (< 0.1%), Calcium (< 0.1%), Iron (<

0.004%).[8]

| Decomposition Temperature | Begins to decompose above 400 °C, evolving CO2.[8][11] |

Industrial Production: The Solvay Process

The Solvay process (or ammonia-soda process) is the primary industrial method for producing

sodium carbonate.[13][14] The process is valued for its efficiency and use of inexpensive,

readily available raw materials: salt brine (NaCl) and limestone (CaCO:s).[4][14]
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The core reaction involves the precipitation of sodium bicarbonate from an ammoniated brine
solution, which is then heated to yield sodium carbonate.[4][13]

Raw Materials

Ammonia (NHs) ;
(Recycled) ’ Limestone (CaCOs)

Core Process
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Diagram of the Solvay process for sodium carbonate production.

Applications in Research and Drug Development

While sodium carbonate has broad industrial uses, it serves specific and critical roles for the
scientific community.

4.1 Role as a Base in Organic Synthesis Sodium carbonate is a moderately strong, non-
corrosive base, making it ideal for various applications in organic chemistry.[4][10]

o Palladium-Catalyzed Reactions: It is frequently employed as the base of choice in reactions
like Suzuki and Heck couplings.[10][15]

o Neutralizing Agent: It is used to neutralize acidic by-products formed during reactions, such
as alkylations, maintaining the desired pH for optimal reaction conditions.[10][15]

o Extraction Work-ups: In liquid-liquid extractions, a saturated aqueous solution of sodium
carbonate is used to wash organic layers, removing acidic impurities.[10][16]

4.2 Use in Pharmaceutical Formulations The pharmaceutical industry utilizes high-purity
sodium carbonate (meeting USP, EP, or BP standards) primarily as an excipient.[12][17]

* pH Modifier and Buffering Agent: It is used to adjust and maintain the pH of formulations,
which is crucial for drug stability and solubility.[4][17][18]

« Stabilizer for Acid-Labile Drugs: For active pharmaceutical ingredients (APIs) that are
unstable in acidic environments (e.g., proton pump inhibitors like lansoprazole), sodium
carbonate creates a stable, alkaline microenvironment within the dosage form, protecting
the API from degradation in the stomach.[19]

e API Synthesis: It can be used as a reagent in the synthesis of certain APIs.[17]
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Logical diagram of sodium carbonate as a stabilizer for acid-labile drugs.

4.3 Analytical Chemistry Applications

e Primary Standard: Anhydrous sodium carbonate is an excellent primary standard for the
standardization of strong acids (e.g., HCI, H2SOa) in titrimetry due to its high purity, stability,
high molecular weight, and non-hygroscopic nature after proper drying.[5][15]

o Buffer Preparation: It is a key component in the preparation of carbonate-bicarbonate
buffers, which are widely used in various biochemical and analytical procedures, including
protein transfer in Western blotting and ELISA assays, to maintain a stable alkaline pH.[20]
[21]
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Experimental Protocols

5.1 Protocol 1: Determination of Purity by Acid-Base Titration This protocol outlines the
determination of sodium carbonate purity via titration with a standardized hydrochloric acid
solution. The reaction proceeds in two stages, but for purity analysis, titration to the second
endpoint using an appropriate indicator is common.[22][23][24]

Materials:

Anhydrous Sodium Carbonate sample (dried at 110°C for 1 hour)[22]

0.2 N Standardized Hydrochloric Acid (HCI)

Methyl Orange indicator solution[22]

Deionized water (boiled to remove CO2)[22]

250 mL conical flasks, 50 mL burette, analytical balance
Procedure:

o Accurately weigh approximately 0.5 g of the dried sodium carbonate sample and record the
mass.[22]

o Transfer the sample to a 250 mL conical flask and dissolve it in 50 mL of boiled, cooled
deionized water.[22]

e Add 3 drops of methyl orange indicator to the solution. The solution will turn yellow.[22]
o Fill the burette with the 0.2 N HCI solution and record the initial volume.

 Titrate the sodium carbonate solution with HCI until the color just begins to change from
yellow to a perceptible red/orange.[22][24]

e Heat the solution to a boil for 2-3 minutes to expel any dissolved CO2z. The color may revert
to yellow.[22]

e Cool the flask to room temperature.
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o Continue the titration dropwise until the first permanent reddish-orange color is observed.
Record the final burette volume.[22]

o Calculate the purity using the following formula: Purity (%) = (V_HCI x N_HCI x 53.00 x 100)
/ (mass_sample x 1000) Where V_HCI is the volume of HCI in mL, N_HCIl is the normality of
HCI, and 53.00 is the equivalent weight of NazCOs.
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Experimental workflow for purity determination by titration.

© 2025 BenchChem. All rights reserved. 9/13

Tech Support


https://www.benchchem.com/product/b031695?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5.2 Protocol 2: Preparation of a Carbonate-Bicarbonate Buffer (0.1 M, pH 9.6) This buffer is
commonly used for coating antigens/antibodies in ELISA plates.[21]

Materials:

Sodium Carbonate, Anhydrous (Na=CO3)

Sodium Bicarbonate (NaHCO3)

Deionized water

pH meter, magnetic stirrer, 1 L volumetric flask

Procedure:

e Weigh 1.59 g of anhydrous sodium carbonate and 2.93 g of sodium bicarbonate.[21]

e Add the salts to a beaker containing approximately 950 mL of deionized water.[21]

« Stir the solution until all solids are completely dissolved.

o Calibrate the pH meter and place the electrode in the solution.

e Adjust the pH to 9.6 by slowly adding 1N HCI if the pH is too high, or 1N NaOH if too low.[21]
e Once the target pH is reached and stable, transfer the solution to a 1 L volumetric flask.

e Add deionized water to bring the final volume to the 1000 mL mark.

o Stopper and invert the flask several times to ensure the solution is homogeneous. Store at
4°C.

Safety, Handling, and Storage

Sodium carbonate is a moderately strong base and requires appropriate safety precautions.
[10]

Hazards:
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o Eye Contact: Causes serious eye irritation. Contact can lead to corneal injury or chemical
burns.[12][25]

o Skin Contact: Prolonged or repeated contact may cause skin irritation, redness, or blistering.
[25][26]

 Inhalation: Inhalation of dust can cause irritation to the respiratory tract, coughing, and
shortness of breath.[25]

« Ingestion: While only slightly toxic, ingestion of large amounts can be corrosive to the
gastrointestinal tract, causing abdominal pain, vomiting, and diarrhea.[26]

Handling and Personal Protective Equipment (PPE):
» Ventilation: Handle in a well-ventilated area to minimize dust inhalation.[9]
o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[9][26]

o Skin Protection: Use impervious gloves (e.g., rubber, neoprene) and a lab coat or body-
covering clothes.[9][26]

» Respiratory Protection: If dust levels are high, use a NIOSH-approved respirator for dusts.
[25][26]

Storage:
» Store in a tightly closed container in a cool, dry, well-ventilated area.[25][26]
» Keep away from moisture, as it is hygroscopic.[9][25]

» Store separately from acids and incompatible materials like aluminum, with which it can
react.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.carlroth.com/medias/SDB-P028-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg0NDB8YXBwbGljYXRpb24vcGRmfGFHSTBMMmd4TlM4NU1UYzJORGMyTXpnMU16RXdMMU5FUWw5UU1ESTRYMGRDWDBWT0xuQmtaZ3xkOGE2YTU2ODdiNWE2MzM0NDMyNmFiZjQzNDM0ZWE5YmQ1ZTk1NmFhY2YxYTllNzZhMDEwZmNhMjg0MjE0N2Q2
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://www.ehs.com/blogs/sodium-carbonate-safety-tips/
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://commonorganicchemistry.com/Common_Reagents/Sodium_Carbonate/Sodium_Carbonate.htm
https://www.benchchem.com/product/b031695?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. drugs.com [drugs.com]

2. Washing Soda vs Soda Ash: A Study of Principal Differences for Manufacturers
[elchemy.com]

. m.youtube.com [m.youtube.com]

. byjus.com [byjus.com]

. nbinno.com [nbinno.com]

. Sodium carbonate - Wikipedia [en.wikipedia.org]
. reco.shop [reco.shop]

. Sodium carbonate | 497-19-8 [chemicalbook.com]

© o0 N o o b~ W

. tatachemicals.com [tatachemicals.com]

10. Sodium Carbonate [commonorganicchemistry.com]

11. Sodium Carbonate | Na2CO3 | CID 10340 - PubChem [pubchem.ncbi.nlm.nih.gov]
12. carlroth.com [carlroth.com]

13. Manufacturing of sodium carbonate using solvay process | PPTX [slideshare.net]
14. Solvay process - Wikipedia [en.wikipedia.org]

15. youtube.com [youtube.com]

16. sciencing.com [sciencing.com]

17. futuremarketinsights.com [futuremarketinsights.com]

18. What is Sodium carbonate used for? [synapse.patsnap.com]

19. Influences of Sodium Carbonate on Physicochemical Properties of Lansoprazole in
Designed Multiple Coating Pellets - PMC [pmc.ncbi.nim.nih.gov]

20. Sodium Carbonate Transfer Buffer (40x, pH 9.5) Preparation and Recipe | AAT Bioquest
[aatbio.com]

21. Carbonate/Bicarbonate Buffer(CBB) Preparation and Protocol [diagnopal.ca]

22. Test Method For Sodium Carbonate ( Soda Ash) Purity - INSIDE CHEMISTRY
[insidechem.blogspot.com]

23. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]

24. sciencing.com [sciencing.com]

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://www.drugs.com/inactive/sodium-carbonate-132.html
https://elchemy.com/blogs/chemical-sourcing/washing-soda-vs-soda-ash-key-differences-for-industrial-cleaning-product-manufacturers
https://elchemy.com/blogs/chemical-sourcing/washing-soda-vs-soda-ash-key-differences-for-industrial-cleaning-product-manufacturers
https://m.youtube.com/watch?v=DVF7FUEUM-o
https://byjus.com/chemistry/na2co3/
https://www.nbinno.com/article/other-organic-chemicals/anhydrous-sodium-carbonate-chemical-synthesis-analysis-me
https://en.wikipedia.org/wiki/Sodium_carbonate
https://www.reco.shop/blogs/reco-blog/bicarbonate-of-soda-vs-baking-powder-vs-soda-crystals
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853672.htm
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://commonorganicchemistry.com/Common_Reagents/Sodium_Carbonate/Sodium_Carbonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate
https://www.carlroth.com/medias/SDB-P028-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg0NDB8YXBwbGljYXRpb24vcGRmfGFHSTBMMmd4TlM4NU1UYzJORGMyTXpnMU16RXdMMU5FUWw5UU1ESTRYMGRDWDBWT0xuQmtaZ3xkOGE2YTU2ODdiNWE2MzM0NDMyNmFiZjQzNDM0ZWE5YmQ1ZTk1NmFhY2YxYTllNzZhMDEwZmNhMjg0MjE0N2Q2
https://www.slideshare.net/slideshow/manufacturing-of-sodium-carbonate-using-solvay-process/31234589
https://en.wikipedia.org/wiki/Solvay_process
https://www.youtube.com/watch?v=bVZtYPQRl58
https://www.sciencing.com/the-effects-of-washing-the-organic-layer-with-sodium-carbonate-12263030/
https://www.futuremarketinsights.com/reports/pharmaceutical-grade-sodium-carbonate-market
https://synapse.patsnap.com/article/what-is-sodium-carbonate-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC2974110/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2974110/
https://www.aatbio.com/resources/buffer-preparations-and-recipes/sodium-carbonate-transfer-buffer-40x-ph-9-5
https://www.aatbio.com/resources/buffer-preparations-and-recipes/sodium-carbonate-transfer-buffer-40x-ph-9-5
https://diagnopal.ca/carbonate-bicarbonate-buffer-cbb-preparation-use-protocol/
http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
https://appsearch.kyoto-kem.com/pdfdl?mode=edit&id=813
https://www.sciencing.com/titration-sodium-carbonate-hydrochloric-acid-6511063/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 25. ehs.com [ehs.com]
e 26. camachem.com [camachem.com]

¢ To cite this document. BenchChem. [Synonyms for sodium carbonate: soda ash, washing
soda, soda crystals.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031695#synonyms-for-sodium-carbonate-soda-ash-
washing-soda-soda-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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